Cas no 92008-51-0 (6,8,11,14,17-Eicosapentaenoicacid, 5-hydroxy-, (5S,6E,8Z,11Z,14Z,17Z)-)
92008-51-0 structure
Product Name:6,8,11,14,17-Eicosapentaenoicacid, 5-hydroxy-, (5S,6E,8Z,11Z,14Z,17Z)-
CAS No:92008-51-0
MF:C20H30O3
MW:318.450406551361
MDL:MFCD00065812
CID:803517
PubChem ID:5283193
Update Time:2025-04-19
6,8,11,14,17-Eicosapentaenoicacid, 5-hydroxy-, (5S,6E,8Z,11Z,14Z,17Z)- Chemical and Physical Properties
Names and Identifiers
-
- 6,8,11,14,17-Eicosapentaenoicacid, 5-hydroxy-, (5S,6E,8Z,11Z,14Z,17Z)-
- 5(S)-HEPE
- (5S,6E,8Z,11Z,14Z,17Z)-5-hydroxyicosa-6,8,11,14,17-pentaenoic acid
- 5S-Hydroxy-6E,8Z,11Z,14Z,17Z-eicosapentaenoate
- Q63392909
- SR-01000947083-1
- 5S-HEPE
- PD021007
- 92008-51-0
- CHEBI:140934
- LMFA03070010
- 5(S)-hydroxy-6(E),8(Z),11(Z),14(Z),17(Z)-eicosapentaenoic acid
- SR-01000947083
- 5S-hydroxy-6E,8Z,11Z,14Z,17Z-eicosapentaenoic acid
- SCHEMBL16681245
- HY-113513
- 5-Hepe
- CS-0062510
-
- MDL： MFCD00065812
- Inchi： 1S/C20H30O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19(21)17-15-18-20(22)23/h3-4,6-7,9-10,12-14,16,19,21H,2,5,8,11,15,17-18H2,1H3,(H,22,23)/b4-3-,7-6-,10-9-,13-12-,16-14+/t19-/m1/s1
- InChI Key： FTAGQROYQYQRHF-GHWNLOBHSA-N
- SMILES： O[C@H](/C=C/C=C\C/C=C\C/C=C\C/C=C\CC)CCCC(=O)O
Computed Properties
- Exact Mass: 318.21949481g/mol
- Monoisotopic Mass: 318.21949481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 13
- Complexity: 428
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 5
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 57.5Ų
6,8,11,14,17-Eicosapentaenoicacid, 5-hydroxy-, (5S,6E,8Z,11Z,14Z,17Z)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S913081-50μg |
5(S)-HEPE MaxSpec? Standard |
92008-51-0 | 98% | 50μg |
￥4,908.00 | 2022-09-28 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci64998-25ug |
5(S)-HEPE |
92008-51-0 | 98% | 25ug |
￥1340.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci64998-50ug |
5(S)-HEPE |
92008-51-0 | 98% | 50ug |
￥2463.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci64998-100ug |
5(S)-HEPE |
92008-51-0 | 98% | 100ug |
￥4653.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci64998-250ug |
5(S)-HEPE |
92008-51-0 | 98% | 250ug |
￥9958.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65000-10ug |
5(S)-HEPE MaxSpec? Standard |
92008-51-0 | 98% | 10ug |
￥1960.00 | 2023-09-09 | |
| Larodan | 14-2091-39-100ug |
5(S)-hydroxy-6(E),8(Z),11(Z),14(Z),17(Z)-eicosapentaenoic acid |
92008-51-0 | >98% | 100ug |
€551.00 | 2023-09-19 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-205149-25 µg |
5(S)-HEPE, |
92008-51-0 | 25µg |
￥842.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-205149A-50 µg |
5(S)-HEPE, |
92008-51-0 | 50µg |
￥1,609.00 | 2023-07-11 | ||
| Cooke Chemical | M7962947-50μg |
5(S)-HEPEMaxSpec?Standard |
92008-51-0 | 98% | 50μg |
RMB 10674.40 | 2025-02-21 |
6,8,11,14,17-Eicosapentaenoicacid, 5-hydroxy-, (5S,6E,8Z,11Z,14Z,17Z)- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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